Cas no 55417-34-0 (BENZENEPROPANOIC ACID, 4-(ACETYLOXY)-3-METHOXY-)
55417-34-0 structure
Product Name:BENZENEPROPANOIC ACID, 4-(ACETYLOXY)-3-METHOXY-
CAS No:55417-34-0
MF:C12H14O5
MW:238.236564159393
CID:3376693
PubChem ID:11139162
Update Time:2025-04-21
BENZENEPROPANOIC ACID, 4-(ACETYLOXY)-3-METHOXY- Chemical and Physical Properties
Names and Identifiers
-
- BENZENEPROPANOIC ACID, 4-(ACETYLOXY)-3-METHOXY-
- SCHEMBL5684832
- 3-(4-acetoxy-3-methoxyphenyl)propanoic acid
- 55417-34-0
- QOKSGDLEBVRINF-UHFFFAOYSA-N
-
- Inchi: 1S/C12H14O5/c1-8(13)17-10-5-3-9(4-6-12(14)15)7-11(10)16-2/h3,5,7H,4,6H2,1-2H3,(H,14,15)
- InChI Key: QOKSGDLEBVRINF-UHFFFAOYSA-N
- SMILES: C1(CCC(O)=O)=CC=C(OC(C)=O)C(OC)=C1
Computed Properties
- Exact Mass: 238.08412354Da
- Monoisotopic Mass: 238.08412354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 72.8Ų
BENZENEPROPANOIC ACID, 4-(ACETYLOXY)-3-METHOXY- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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